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Compound of Interest

Compound Name:
(9H-Fluoren-9-yl)methyl decyl(2-

oxoethyl)carbamate

Cat. No.: B123360 Get Quote

Application Notes and Protocols for N-FMOC-2-(n-
decylamino)acetaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and experimental protocols for the handling

and reactivity of N-FMOC-2-(n-decylamino)acetaldehyde, a specialized building block relevant

to peptide chemistry and drug discovery. The protocols outlined herein are based on

established methodologies for N-FMOC protected amino aldehydes and are intended to serve

as a comprehensive guide for researchers. This guide covers the synthesis, purification, and

subsequent reactions of this compound, with a focus on its application in forming more

complex molecular structures. All quantitative data are presented in tabular format for clarity,

and key experimental workflows are visualized using diagrams.

Introduction to N-FMOC-2-(n-
decylamino)acetaldehyde
N-FMOC-2-(n-decylamino)acetaldehyde is a bifunctional organic molecule featuring a

secondary amine protected by a 9-fluorenylmethoxycarbonyl (FMOC) group and a reactive

aldehyde moiety. The long n-decyl chain imparts significant lipophilicity, making this compound
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a valuable intermediate for synthesizing peptide analogues with enhanced membrane

permeability or for creating targeted drug delivery systems. The FMOC group provides robust

protection of the amine under various reaction conditions while allowing for facile deprotection

under mild basic conditions, a cornerstone of modern solid-phase peptide synthesis (SPPS).[1]

[2] The aldehyde functionality serves as a versatile handle for a variety of carbon-carbon and

carbon-nitrogen bond-forming reactions.

Proposed Synthesis of N-FMOC-2-(n-
decylamino)acetaldehyde
The synthesis of the title compound can be envisioned as a two-step process starting from

commercially available 2-aminoacetaldehyde diethyl acetal and n-decyl bromide, followed by

FMOC protection.
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Step 1: N-Alkylation

Step 2: FMOC Protection

Step 3: Acetal Deprotection

2-Aminoacetaldehyde
diethyl acetal

2-(n-Decylamino)acetaldehyde
diethyl acetal

K2CO3, MeCN, 80°C

n-Decyl bromide

N-FMOC-2-(n-decylamino)acetaldehyde
diethyl acetal

DIPEA, DCM, 0°C to RT

FMOC-Cl

N-FMOC-2-(n-decylamino)acetaldehyde
(Target Compound)

Mild Acidic Hydrolysis
(e.g., Formic Acid)

General Experimental Workflow

Dissolve Reactants
(Aldehyde + Amine/Phosphonium Ylide)

Reaction under
Inert Atmosphere Monitor by TLC/LC-MS Aqueous Workup

& Extraction
Reaction Complete Column Chromatography Characterize Product

(NMR, MS)
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FMOC Deprotection Pathway

N-FMOC Protected Compound

Free Amine Product

Base-mediated
β-elimination

20% Piperidine in DMF

Dibenzofulvene-Piperidine Adduct

Byproduct Formation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123360#experimental-setup-for-reactions-involving-
n-fmoc-2-n-decylamino-acetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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